Cas no 129228-55-3 (5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)-)

5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)- structure
129228-55-3 structure
Product Name:5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)-
CAS No:129228-55-3
MF:C20H30O6
MW:366.448606967926
CID:165374
PubChem ID:16061115
Update Time:2025-04-19

5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)- Chemical and Physical Properties

Names and Identifiers

    • 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)-
    • 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]...
    • 9ALPHA,15S-DIHYDROXY-11-OXO-THROMBA-5Z,13E,17Z-TRIEN-1-OIC ACID
    • 11-DEHYDRO THROMBOXANE B3
    • OAHMLWQISGEXBB-XMEKLSCHSA-N
    • 9ALPHA, 15S-DIHYDROXY-11-OXO-THROMBA-5Z, 13E, 17Z-TRIEN-1-OIC ACID
    • 9S,15S-dihydroxy-11-oxo-thromboxa-5Z,13E,17Z-trienoic acid
    • 5-Heptenoic acid, 7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-, (5Z)-
    • PD021035
    • 11-dehydro-TXB3
    • CHEBI:165347
    • LMFA03030009
    • (Z)-7-[(2R,3S,4S)-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]-6-oxooxan-3-yl]hept-5-enoic acid
    • 129228-55-3
    • SR-01000946883-1
    • SR-01000946883
    • 11-dehydro-Thromboxane B3
    • HY-124353
    • 11-Dehydrothromboxaneb3
    • CS-0086275
    • Inchi: 1S/C20H30O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h3-4,6-7,12-13,15-18,21-22H,2,5,8-11,14H2,1H3,(H,23,24)/b6-3-,7-4-,13-12+/t15-,16-,17-,18+/m0/s1
    • InChI Key: OAHMLWQISGEXBB-XMEKLSCHSA-N
    • SMILES: O1C(C[C@@H]([C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](C/C=C\CC)O)O)=O

Computed Properties

  • Exact Mass: 366.20400
  • Monoisotopic Mass: 366.204239
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 2

Experimental Properties

  • Density: 1.184
  • Boiling Point: 601°Cat760mmHg
  • Flash Point: 208.8°C
  • Refractive Index: 1.566
  • PSA: 104.06000
  • LogP: 2.75360

5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)- Pricemore >>

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